Cas no 1261571-12-3 ((3-Bromo-5-iodophenyl)methanamine)

• Product Name: (3-Bromo-5-iodophenyl)methanamine
• CAS No: 1261571-12-3
• MF: C₇H₇BrIN
• MW: 311.94565320015
• CID: 4990095
• Update Time: 2025-10-28

(3-Bromo-5-iodophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-BROMO-5-IODOPHENYL)METHANAMINE
• 3-BROMO-5-IODOBENZYLAMINE
• AB75533
• (3-Bromo-5-iodophenyl)methanamine

• Inchi： 1S/C7H7BrIN/c8-6-1-5(4-10)2-7(9)3-6/h1-3H,4,10H2
• InChI Key： OBITTXAPELWCHK-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1)CN)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 2.1
• Topological Polar Surface Area: 26

Additional information on (3-Bromo-5-iodophenyl)methanamine

Comprehensive Overview of (3-Bromo-5-iodophenyl)methanamine (CAS No. 1261571-12-3): Properties, Applications, and Research Insights

(3-Bromo-5-iodophenyl)methanamine (CAS No. 1261571-12-3) is a halogenated aromatic amine compound with significant potential in pharmaceutical and materials science research. Its unique structural features, including the presence of both bromo and iodo substituents, make it a versatile intermediate for cross-coupling reactions and targeted molecular design. Researchers frequently explore its reactivity in Suzuki-Miyaura and Buchwald-Hartwig coupling reactions, which are pivotal in modern drug discovery pipelines.

The compound's molecular formula, C₇H₇BrIN, highlights its role as a building block for complex heterocycles. Recent studies emphasize its utility in synthesizing PET radiotracers and fluorescent probes, addressing growing demand in diagnostic imaging and cellular biology. The methanamine moiety further enables conjugation with carboxylic acids or carbonyl compounds, expanding its applicability in bioconjugation strategies.

Analytical characterization of 1261571-12-3 typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy (particularly ¹H and ¹³C). Stability studies indicate optimal storage under inert atmospheres at -20°C, a detail frequently queried in laboratory forums. Its solubility profile—moderate in polar aprotic solvents like DMSO but limited in water—guides experimental design for users seeking solvent optimization protocols.

Emerging applications leverage the compound's heavy atom effects for X-ray crystallography phasing and photodynamic therapy research. This aligns with trending searches on "halogen bond donors in drug design" and "heavy atom pharmaceuticals." The 3-bromo-5-iodo substitution pattern specifically attracts attention for creating spatially constrained pharmacophores, a hot topic in kinase inhibitor development.

Environmental and handling considerations for (3-Bromo-5-iodophenyl)methanamine follow standard laboratory safety protocols. While not classified as hazardous under most regulatory frameworks, researchers often inquire about proper waste disposal methods for halogenated compounds—a concern reflecting the scientific community's increased focus on green chemistry principles.

Supply chain data indicates growing availability of CAS 1261571-12-3 through specialty chemical providers, with purity grades ranging from 95% to 99%. This availability supports its rising adoption in high-throughput screening libraries, particularly for fragment-based drug discovery campaigns targeting protein-protein interactions.

Patent landscape analysis reveals incremental innovation around this scaffold, with recent filings describing its incorporation into EGFR inhibitors and BTK signaling modulators. Such developments correlate with search trends for "next-generation kinase drugs" and "covalent inhibitor design," demonstrating the compound's relevance to cutting-edge therapeutic areas.

Future research directions may explore its electrochemical properties for organic electronic materials, given increasing interest in halogenated aromatics for OLED applications. The compound's dual halogenation also presents opportunities in catalysis research, particularly in designing novel ligand systems for transition metal complexes.